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Compound of Interest

Compound Name: AS1810722

Cat. No.: B8144779 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the STAT6 inhibitor, AS1810722, including personal

protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Disclaimer: A specific Safety Data Sheet (SDS) for AS1810722 was not located. The following

guidance is based on general laboratory safety protocols for handling research-grade chemical

compounds of a similar nature. It is crucial to supplement this information with a risk

assessment specific to your laboratory's standard operating procedures.

Personal Protective Equipment (PPE)
When handling AS1810722, a comprehensive approach to personal protection is essential to

minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any tears or punctures

before use and change them

frequently.

Body Protection Laboratory coat

A standard laboratory coat

should be worn and kept

buttoned to protect against

incidental contact. For

procedures with a higher risk

of splashes, a chemically

resistant apron or coveralls

should be considered.

Respiratory Protection
Not generally required for

small quantities

If there is a risk of generating

dust or aerosols, work in a

well-ventilated area or a fume

hood. For larger quantities or

situations with potential for

significant inhalation exposure,

a NIOSH-approved respirator

may be necessary.

Operational Plan
A clear operational plan ensures that AS1810722 is handled safely and effectively from receipt

to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated area away from incompatible materials.

Recommended storage temperatures are -20°C for long-term storage (months) and 4°C for

short-term storage (days to weeks).[1]

2. Preparation and Handling:

All handling of AS1810722 should be conducted in a designated area, such as a chemical

fume hood, to minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Use dedicated equipment (spatulas, weighing paper, etc.) and clean it thoroughly after use.

3. Spill Management:

In the event of a small spill, carefully wipe up the material with an absorbent pad.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Clean the spill area with an appropriate solvent and then with soap and water.

All materials used for cleanup should be treated as hazardous waste.

Disposal Plan
Proper disposal of AS1810722 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of as hazardous chemical waste in accordance with local, state,

and federal regulations. Do not dispose of down the drain.

Contaminated Materials: Any materials that have come into contact with AS1810722, such

as gloves, absorbent pads, and empty containers, should be collected in a designated,

labeled hazardous waste container.
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Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The

rinsate should be collected and disposed of as hazardous waste.

Experimental Workflow for Handling AS1810722
The following diagram outlines a typical workflow for handling AS1810722 in a research

setting, emphasizing safety at each step.
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A generalized workflow for handling AS1810722 safely.
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This structured approach ensures that all necessary safety precautions are taken throughout

the experimental process, from initial preparation to final disposal. By adhering to these

guidelines, researchers can minimize risks and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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